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Compound of Interest

Compound Name: D-Xylaric Acid

Cat. No.: B15206827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Xylaric acid, a member of the aldaric acid family, is a five-carbon sugar acid derived from D-

xylose. Its structure, featuring carboxyl groups at both ends of the carbon chain, imparts unique

chemical properties that make it a subject of interest in various scientific and industrial fields,

including as a potential bio-based building block for polymers and as a chelating agent. This

technical guide provides a comprehensive overview of D-Xylaric acid, focusing on its chemical

identity, methods of synthesis, and analytical protocols for its characterization.

Core Registry Information
D-Xylaric acid is chemically defined as (2R,4S)-2,3,4-trihydroxypentanedioic acid. While there

can be some ambiguity in the assignment of CAS numbers for sugar acids and their

stereoisomers, the primary identifier for D-Xylaric acid is found in the PubChem database

under the Compound ID (CID) 1549304.[1]
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Identifier Value

PubChem CID 1549304[1]

IUPAC Name (2R,4S)-2,3,4-trihydroxypentanedioic acid[1]

Molecular Formula C5H8O7[1]

Molecular Weight 180.11 g/mol [1]

Canonical SMILES C(C(C(C(=O)O)O)O)(C(=O)O)O

InChI Key NPTTZSYLTYJCPR-MZJVJLTCSA-N[1]

Synthesis of D-Xylaric Acid
The synthesis of D-Xylaric acid is primarily achieved through the oxidation of D-xylose or its

derivatives. Two prominent methods are detailed below.

Experimental Protocol 1: Nitric Acid Oxidation of D-
Xylose
This method involves the direct oxidation of the aldehyde and primary alcohol groups of D-

xylose to carboxylic acids using nitric acid. While effective, this process requires careful control

of reaction conditions to avoid over-oxidation and the formation of byproducts. An improved

method for this oxidation has been described in the doctoral dissertation of Michael Raymond

Hinton.[2][3][4]

Methodology:

Reaction Setup: A solution of D-xylose in water is prepared in a temperature-controlled

reaction vessel equipped with a stirrer and an addition funnel.

Oxidant Addition: Concentrated nitric acid is added dropwise to the D-xylose solution while

maintaining a specific reaction temperature, often with cooling to manage the exothermic

nature of the reaction.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

gas chromatography-mass spectrometry (GC-MS) of the trimethylsilyl (TMS) derivatives of
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the reaction mixture components.[5][6]

Isolation and Purification: Upon completion, the reaction mixture is typically cooled to induce

crystallization of the D-Xylaric acid. The crude product is then collected by filtration and can

be further purified by recrystallization. The isolation of aldaric acids from the nitric acid

solution can be challenging, and specific procedures are required to obtain a pure product.[2]

[3][4]

A conceptual workflow for this synthesis is presented below.

Workflow: Nitric Acid Oxidation of D-Xylose

Reaction
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Caption: Nitric Acid Oxidation of D-Xylose Workflow.

Experimental Protocol 2: Oxidative Degradation of 5-
Ketogluconic Acid
An alternative route to D-Xylaric acid involves the oxidative degradation of 5-ketogluconic acid

in an alkaline medium, using oxygen or an oxygen-containing gas. This process is detailed in

U.S. Patent 5,731,467A.[7]

Methodology:
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Preparation of Starting Material: A solution or suspension of a 5-ketogluconic acid salt (e.g.,

calcium 5-ketogluconate) is prepared in water. The free acid can be obtained by treating the

salt with an acid like oxalic acid, followed by filtration.[7]

Reaction Conditions: The reaction is carried out in a reactor equipped with stirring and

aeration. A base is added to maintain a pH above 12.5. The reaction temperature is typically

maintained between 20°C and 60°C.[7]

Catalysis: The reaction can be promoted by the presence of catalysts, such as

anthraquinone derivatives activated by hydrogen peroxide.[7]

Product Isolation: After the reaction, the D-Xylaric acid can be precipitated as its calcium

salt by the addition of a calcium source (e.g., calcium chloride). The calcium xylarate is then

collected and can be converted to the free acid by treatment with a strong acid, followed by

purification steps like ion-exchange chromatography and crystallization.[7]

A logical diagram illustrating this synthetic pathway is provided below.
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Pathway: Synthesis from 5-Ketogluconic Acid
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Caption: D-Xylaric Acid Synthesis Pathway.

Analytical Methods
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The characterization and quantification of D-Xylaric acid are crucial for research and quality

control. Several analytical techniques can be employed for this purpose.

Analytical Technique Description

High-Performance Liquid Chromatography

(HPLC)

HPLC is a versatile technique for the separation

and quantification of organic acids. For D-

Xylaric acid, a reversed-phase column with an

acidic mobile phase and UV detection can be

utilized. Ion-exchange or ion-exclusion

chromatography are also suitable methods.

Gas Chromatography-Mass Spectrometry (GC-

MS)

Due to its low volatility, D-Xylaric acid requires

derivatization prior to GC-MS analysis.

Trimethylsilylation is a common method to

produce a more volatile derivative that can be

readily analyzed.[5][6]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

1H and 13C NMR spectroscopy are powerful

tools for the structural elucidation of D-Xylaric

acid, confirming the connectivity and

stereochemistry of the molecule.[4][8]

Mass Spectrometry (MS)

Mass spectrometry, often coupled with a

chromatographic separation technique (LC-MS

or GC-MS), provides information on the

molecular weight and fragmentation pattern of

D-Xylaric acid, aiding in its identification.

Biological Activity and Signaling Pathways
Currently, there is limited specific information available in the scientific literature regarding the

direct biological activities and signaling pathways of D-Xylaric acid in mammals. Much of the

research on the biological roles of aldaric acids has focused on D-glucaric acid. D-glucaric acid

and its lactone form are known inhibitors of β-glucuronidase, an enzyme involved in the

detoxification of various substances.[9][10][11] This inhibition can potentially reduce the risk of

certain cancers by preventing the de-conjugation of glucuronidated carcinogens in the gut.[9]

[10][11]
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While compounds named "Xylaric acids" have been isolated from fungi of the Xylaria genus

and show some biological activities, these are structurally distinct from the simple C5 aldaric

acid.[12][13] Further research is needed to elucidate the specific metabolic fate and biological

functions of D-Xylaric acid in biological systems.

Conclusion
D-Xylaric acid is a well-defined chemical entity with established synthetic routes from readily

available pentose sugars. This guide provides foundational information for researchers and

professionals working with this compound, covering its identification, synthesis, and analytical

characterization. While its biological role is not as extensively studied as other aldaric acids, its

chemical properties suggest potential for further investigation and application in various fields

of chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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